Cas no 2171160-24-8 (2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidobenzoic acid)

• Product Name: 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidobenzoic acid
• CAS No: 2171160-24-8
• MF: C₂₇H₂₆N₂O₅
• MW: 458.505747318268
• CID: 6322575
• PubChem ID: 165555704
• Update Time: 2025-10-30

2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidobenzoic acid
• 2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylbutanamido]benzoic acid
• 2171160-24-8
• EN300-1548937

• Inchi： 1S/C27H26N2O5/c1-17(15-25(30)29(2)24-14-8-7-13-22(24)26(31)32)28-27(33)34-16-23-20-11-5-3-9-18(20)19-10-4-6-12-21(19)23/h3-14,17,23H,15-16H2,1-2H3,(H,28,33)(H,31,32)/t17-/m1/s1
• InChI Key： VWSRJWBKBXSZDF-QGZVFWFLSA-N
• SMILES： O(C(N[C@H](C)CC(N(C)C1C=CC=CC=1C(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 458.18417193g/mol
• Monoisotopic Mass: 458.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidobenzoic acid

Comprehensive Overview of 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidobenzoic acid (CAS No. 2171160-24-8)

2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidobenzoic acid (CAS No. 2171160-24-8) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. This compound belongs to the class of Fmoc-protected amino acid derivatives, which are critical for solid-phase peptide synthesis (SPPS). Its unique structure, featuring an Fmoc group and a benzoic acid moiety, makes it a valuable building block for designing peptide-based therapeutics and bioconjugates.

The growing interest in peptide drugs and targeted drug delivery systems has increased the demand for high-purity Fmoc-protected intermediates like 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidobenzoic acid. Researchers often search for "Fmoc-amino acid applications" or "CAS 2171160-24-8 suppliers" to source this compound for antibody-drug conjugate (ADC) development and proteomics studies. Its role in precision medicine and biomarker discovery further highlights its significance in modern biomedical research.

From a chemical perspective, this compound exhibits excellent stability under SPPS conditions, ensuring efficient coupling reactions with minimal side products. Its chiral center at the 3R position is crucial for maintaining stereochemical integrity in peptide chains, a feature highly sought after in asymmetric synthesis. Laboratories focusing on "custom peptide synthesis" or "Fmoc deprotection optimization" frequently incorporate this compound to achieve high-yield peptide elongation.

The benzoic acid functional group in 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidobenzoic acid enables further derivatization, making it adaptable for linker chemistry in drug discovery. This aligns with trending topics like "click chemistry in bioconjugation" and "small-molecule prodrug design." Its compatibility with automated synthesizers also addresses the industry's shift toward high-throughput screening (HTS) and combinatorial chemistry.

Quality control of CAS 2171160-24-8 typically involves HPLC and mass spectrometry to verify purity, a critical step for researchers investigating "peptide impurity profiling." The compound's MSDS data and storage recommendations (-20°C under inert atmosphere) are frequently queried by labs prioritizing reagent stability and reproducibility.

In summary, 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidobenzoic acid represents a cornerstone in peptide chemistry, bridging fundamental research and therapeutic innovation. Its versatility continues to inspire advancements in biopharmaceuticals, diagnostics, and material science, cementing its status as an indispensable tool for cutting-edge science.